Cas no 1252916-18-9 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide
• CAS No: 1252916-18-9
• MF: C₂₀H₂₂N₄O₄S
• MW: 414.478083133698
• CID: 5320576
• Update Time: 2025-10-30

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(acetylamino)phenyl]-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
• STL030698
• N-(3-acetamidophenyl)-2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)acetamide
• N-(3-acetamidophenyl)-2-(3-butyl-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide

• Inchi： 1S/C20H22N4O4S/c1-3-4-9-23-19(27)18-16(8-10-29-18)24(20(23)28)12-17(26)22-15-7-5-6-14(11-15)21-13(2)25/h5-8,10-11H,3-4,9,12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： CWIRAGYYKMTWOO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2CC(NC1C=CC=C(C=1)NC(C)=O)=O)=O)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 658
• XLogP3: 2.2
• Topological Polar Surface Area: 127

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide

Comprehensive Analysis of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide (CAS No. 1252916-18-9)

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide, with the CAS number 1252916-18-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the thienopyrimidine class, a structural motif known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique acetamide and butyl-dioxo-thienopyrimidine functional groups, which may contribute to its pharmacological properties.

The compound's structure combines a thieno[3,2-d]pyrimidine core with an N-(3-acetamidophenyl)acetamide side chain, making it a promising candidate for drug discovery. Recent studies highlight its relevance in targeting enzyme inhibition and modulating cellular pathways. Given the growing interest in small-molecule therapeutics, this compound aligns with trends in precision medicine and targeted drug delivery systems. Its CAS no. 1252916-18-9 is frequently searched in academic databases, reflecting its importance in medicinal chemistry.

One of the key advantages of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide is its potential role in addressing unmet medical needs. For instance, its structural features resemble those of known kinase inhibitors, which are pivotal in cancer therapy. Researchers are also exploring its anti-inflammatory and neuroprotective properties, topics highly searched in biomedical literature. The compound's thienopyrimidine scaffold is often compared to other heterocyclic compounds in terms of bioavailability and metabolic stability.

From a synthetic perspective, the preparation of CAS no. 1252916-18-9 involves multi-step organic reactions, including cyclization and amide coupling. These methods are critical for ensuring high purity and yield, which are essential for preclinical studies. The compound's solubility and stability under physiological conditions are also areas of active investigation, as these factors influence its drug-likeness.

In the context of AI-driven drug discovery, 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide has been the subject of computational modeling. Researchers use molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses to predict its interactions with biological targets. Such approaches are increasingly popular in high-throughput screening, a trend dominating modern pharmaceutical R&D.

Environmental and green chemistry considerations are also relevant for this compound. Scientists are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) goals. The CAS no. 1252916-18-9 is often referenced in discussions about green solvents and catalytic efficiency.

In summary, 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-acetamidophenyl)acetamide represents a versatile molecule with broad implications for drug development and biochemical research. Its thienopyrimidine-acetamide hybrid structure offers a unique platform for innovation, addressing both scientific and industrial challenges. As interest in personalized medicine and sustainable chemistry grows, this compound is poised to remain a focal point in advanced research.